Cas no 725743-50-0 (2'-Methyl-5'-(trifluoromethyl)acetophenone)

2'-Methyl-5'-(trifluoromethyl)acetophenone structure
725743-50-0 structure
Product Name:2'-Methyl-5'-(trifluoromethyl)acetophenone
CAS No:725743-50-0
MF:C10H9F3O
MW:202.173073530197
CID:543718
PubChem ID:46737522
Update Time:2025-09-26

2'-Methyl-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-methyl-5-(trifluoromethyl)phenyl]-
    • 1-[2-methyl-5-(trifluoromethyl)phenyl]ethanone
    • 2'-Methyl-5'-(trifluoromethyl)acetophenone
    • F84221
    • MFCD09832290
    • 1-(2-Methyl-5-(trifluoromethyl)phenyl)ethanone
    • 1-(2-Methyl-5-(trifluoromethyl)phenyl)ethan-1-one
    • SCHEMBL3925394
    • 725743-50-0
    • AKOS015956526
    • JS-4583
    • 1-(2-methyl-5-trifluoromethyl-phenyl)-ethanone
    • DTXSID60674004
    • 1-[2-Methyl-5-(trifluoromethyl)phenyl]ethan-1-one
    • 2''-METHYL-5''-(TRIFLUOROMETHYL)ACETOPHENONE
    • MDL: MFCD09832290
    • Inchi: 1S/C10H9F3O/c1-6-3-4-8(10(11,12)13)5-9(6)7(2)14/h3-5H,1-2H3
    • InChI Key: ZLDDSCHHMXTRHJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C)=C(C(C)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 202.06054939g/mol
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

2'-Methyl-5'-(trifluoromethyl)acetophenone Pricemore >>

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